![molecular formula C17H25ClN2O3 B2934701 2-(4-chlorophenoxy)-N-(2-(dimethylamino)ethyl)-N-(tetrahydro-2H-pyran-4-yl)acetamide CAS No. 1795297-27-6](/img/structure/B2934701.png)
2-(4-chlorophenoxy)-N-(2-(dimethylamino)ethyl)-N-(tetrahydro-2H-pyran-4-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-chlorophenoxy)-N-(2-(dimethylamino)ethyl)-N-(tetrahydro-2H-pyran-4-yl)acetamide is a useful research compound. Its molecular formula is C17H25ClN2O3 and its molecular weight is 340.85. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthetic Chemistry and Material Science Applications
Heterocyclic Compound Synthesis : The synthesis and crystal structure of compounds like Ethyl 5-acetamido-4-(4-chlorophenyl)-2-methyl-6-oxo-5,6-dihydro-4H-pyran-3-carboxylate showcase the utility of chlorophenyl and dimethylaminoethyl derivatives in constructing complex heterocyclic frameworks. These frameworks are foundational in developing pharmaceuticals and materials with unique chemical and physical properties (Liang Xiao-lon, 2015).
Pesticide Development : Derivatives of N-(hydroxyalkyl)-4-chlorophenoxyacetamide have been characterized for potential use as pesticides. The structural variety within this family of compounds allows for the exploration of bioactivity against various agricultural pests, underscoring the relevance of chlorophenoxyacetamide derivatives in agrochemical research (E. Olszewska et al., 2009).
Antioxidant Activity : The study of Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives, including those with chlorophenoxy groups, reveals significant antioxidant activity. These findings suggest potential applications in developing antioxidant agents for pharmaceutical or nutritional use (K. Chkirate et al., 2019).
Crystallography and Structural Analysis
- Molecular Structure Determination : The detailed crystal structure analysis of Ethyl 5-acetamido-4-(4-chlorophenyl)-2-methyl-6-oxo-5,6-dihydro-4H-pyran-3-carboxylate provides insights into the molecular geometry and intermolecular interactions of chlorophenoxy derivatives. Such studies are crucial for understanding the physical characteristics and reactivity of new compounds (Liang Xiao-lon, 2015).
Agrochemical Research
- Herbicide and Pesticide Development : The investigation of chloroacetamide and chlorophenoxyacetamide derivatives, including their synthesis, biological activity, and potential as pesticides or herbicides, underscores the role of these compounds in developing new agrochemical solutions. The focus on environmentally friendly and efficient herbicides and pesticides is a significant aspect of current scientific research in agriculture (H. Weisshaar, P. Böger, 1989).
Mechanism of Action
Target of Action
The primary target of this compound is the cerebral cortex . It acts on the cerebral cortex and promotes the redox of brain cells .
Mode of Action
The compound interacts with its targets by promoting the redox of brain cells . This interaction results in an increase in the utilization of sugar, regulation of the metabolism of nerve cells, and promotion of the excitation of the nervous system in a state of inhibition .
Biochemical Pathways
The compound affects the biochemical pathways related to the metabolism of nerve cells . The downstream effects include the promotion of the excitation of the nervous system in a state of inhibition .
Pharmacokinetics
It is known that the compound is easily soluble in water, which could potentially enhance its bioavailability .
Result of Action
The molecular and cellular effects of the compound’s action include the stimulation of the spirit and inhibition of fatigue . It is an effective drug for these purposes .
Action Environment
It is worth noting that the compound is easy to decompose and fail when exposed to moisture , suggesting that its stability could be affected by environmental humidity.
Properties
IUPAC Name |
2-(4-chlorophenoxy)-N-[2-(dimethylamino)ethyl]-N-(oxan-4-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25ClN2O3/c1-19(2)9-10-20(15-7-11-22-12-8-15)17(21)13-23-16-5-3-14(18)4-6-16/h3-6,15H,7-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVINMDUMVCLAHJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCN(C1CCOCC1)C(=O)COC2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.